![molecular formula C43H78O4 B1644103 3,4,5-Tris(dodecyloxy)benzaldehyde CAS No. 117241-32-4](/img/structure/B1644103.png)
3,4,5-Tris(dodecyloxy)benzaldehyde
Overview
Description
“3,4,5-Tris(dodecyloxy)benzaldehyde” is a chemical compound with the molecular formula C43H78O4 . It appears as a white to light yellow to light orange powder or crystal .
Physical And Chemical Properties Analysis
“3,4,5-Tris(dodecyloxy)benzaldehyde” is a solid at 20°C . It has a melting point ranging from 49.0 to 53.0°C . It is soluble in chloroform .
Scientific Research Applications
Organic Synthesis
This compound is used in organic synthesis due to its unique molecular structure and exceptional purity . The benzaldehyde core, adorned with three long-chain dodecyloxy substituents, offers a wealth of opportunities for innovative applications .
Materials Science
In the field of materials science, 3,4,5-Tris(dodecyloxy)benzaldehyde is used due to its unique properties . Its long-chain dodecyloxy substituents make it a suitable candidate for the development of new materials .
Liquid Crystal Building Blocks
3,4,5-Tris(dodecyloxy)benzaldehyde is used as a building block in the creation of liquid crystals . Its specific structure allows it to contribute to the properties of the resulting liquid crystal material .
Synthesis of Tris-O-dodecyl-gallic Acid
This compound is used in the synthesis of tris-O-dodecyl-gallic acid . This acid is a versatile building block for organic liquid crystal materials .
Large-Scale Alkylation
3,4,5-Tris(dodecyloxy)benzaldehyde is used in large-scale alkylation processes . It is used in the alkylation of Me gallate with dodecyl bromide .
Storage Under Inert Gas
Due to its sensitivity to air, 3,4,5-Tris(dodecyloxy)benzaldehyde is often stored under inert gas . This makes it useful in research applications where air-sensitive compounds are required .
properties
IUPAC Name |
3,4,5-tridodecoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C43H78O4/c1-4-7-10-13-16-19-22-25-28-31-34-45-41-37-40(39-44)38-42(46-35-32-29-26-23-20-17-14-11-8-5-2)43(41)47-36-33-30-27-24-21-18-15-12-9-6-3/h37-39H,4-36H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABDPYSIFPMBTOS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCOC1=CC(=CC(=C1OCCCCCCCCCCCC)OCCCCCCCCCCCC)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C43H78O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
659.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5-Tris(dodecyloxy)benzaldehyde |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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